Cas no 63254-88-6 (2-{(Benzyloxy)carbonylamino}benzoic Acid)

• Product Name: 2-{(Benzyloxy)carbonylamino}benzoic Acid
• CAS No: 63254-88-6
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 959526
• PubChem ID: 349457
• Update Time: 2025-04-19

2-{(Benzyloxy)carbonylamino}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylmethoxycarbonylamino)benzoic acid
• (2-Carboxy-phenyl)-carbamidsaeure-benzylester
• 2-(2-benzyloxycarbonyl)aminobenzoic acid
• 2-(benzyloxycarbonylamino)benzoic acid
• 2-{[(benzyloxy)carbonyl]amino}benzoic acid
• 2-phenylmethoxycarbonylaminobenzoic acid
• CTK2F7141
• N-benzyloxycarbonylanthranilic acid
• N-benzyloxycarbonyl-anthranilic acid
• N-Benzyloxycarbonyl-anthranilsaeure
• NSC409214
• SureCN2233522
• 2-{(Benzyloxy)carbonylamino}benzoic Acid
• SCHEMBL2233522
• G35587
• CS-0230244
• 2-(((BENZYLOXY)CARBONYL)AMINO)BENZOIC ACID
• 63254-88-6
• DTXSID00325200
• EN300-102890
• Z192948526
• 2-([(Benzyloxy)carbonyl]amino)benzoic acid
• AKOS000200121
• NSC-409214
• DB-375479
• 2-{[(benzyloxy)carbonyl]amino}benzoicacid

• Inchi： 1S/C15H13NO4/c17-14(18)12-8-4-5-9-13(12)16-15(19)20-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,19)(H,17,18)
• InChI Key： CTJMTYUXEWDGEW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.08449
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63
• LogP: 3.20650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters